Cas no 1806753-04-7 (3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid)

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid is a fluorinated pyridine derivative with a unique structural configuration, combining fluoromethyl, methoxy, and trifluoromethoxy substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, which may improve bioavailability in drug development. The acetic acid moiety further allows for functionalization, enabling conjugation or derivatization for targeted applications. Its distinct electronic properties, conferred by the trifluoromethoxy group, make it valuable for studying structure-activity relationships in bioactive molecules. This compound is suited for specialized synthetic routes requiring precise fluorination patterns.
3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid structure
1806753-04-7 structure
Product Name:3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid
CAS No:1806753-04-7
MF:C10H9F4NO4
MW:283.176377058029
CID:4840474
Update Time:2025-06-11

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid
    • Inchi: 1S/C10H9F4NO4/c1-18-7-2-5(3-8(16)17)6(4-11)9(15-7)19-10(12,13)14/h2H,3-4H2,1H3,(H,16,17)
    • InChI Key: DCKYEMDBENYNDP-UHFFFAOYSA-N
    • SMILES: FCC1C(=NC(=CC=1CC(=O)O)OC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 312
  • XLogP3: 2.3
  • Topological Polar Surface Area: 68.6

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029085505-1g
3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid
1806753-04-7 97%
1g
$1,460.20 2022-03-31

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid Related Literature

Additional information on 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806753-04-7): A Comprehensive Overview

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806753-04-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid.

Chemical Structure and Properties: The molecular formula of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid is C12H10F4N2O3, with a molecular weight of approximately 298.21 g/mol. The compound features a pyridine ring substituted with a fluoromethyl group at the 3-position, a methoxy group at the 6-position, and a trifluoromethoxy group at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

Synthesis Methods: The synthesis of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid has been explored through several routes. One common method involves the reaction of 6-methoxypyridine-3-carbaldehyde with trifluoroacetic anhydride to form the trifluoromethoxy derivative, followed by amination and subsequent esterification to yield the final product. Another approach involves the use of transition metal-catalyzed cross-coupling reactions to introduce the fluoromethyl and trifluoromethoxy groups onto the pyridine ring. These synthetic strategies have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities: Recent studies have demonstrated that 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid exhibits promising biological activities. For instance, it has been shown to possess potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, preliminary research suggests that this compound may have antitumor effects by inducing apoptosis in cancer cells. These findings highlight the potential of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid as a lead compound for drug development.

Clinical Applications: The potential clinical applications of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid are currently being investigated in preclinical studies. Researchers are focusing on its use as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its antitumor properties are being explored for cancer therapy, particularly in combination with other chemotherapeutic agents to enhance treatment efficacy.

Safety and Toxicology: Safety assessments are crucial for any compound intended for pharmaceutical use. Preclinical toxicology studies have indicated that 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its safety profile and potential side effects in humans.

Current Research Trends: The field of medicinal chemistry is rapidly evolving, and ongoing research continues to uncover new insights into the properties and applications of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid. Recent studies have focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce metabolic degradation. Additionally, efforts are being made to develop prodrugs that can enhance its therapeutic efficacy while minimizing side effects.

FUTURE PERSPECTIVES: The future prospects for 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid are promising. As more data from preclinical and clinical trials become available, it is likely that this compound will find its way into various therapeutic regimens. Continued research will be essential to fully harness its potential and address any challenges that may arise during its development.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd